N-benzyl-2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-benzyl-2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H23N3O2S2/c1-16-12-19-21(30-16)22(28)26(14-18-10-6-3-7-11-18)23(25-19)29-15-20(27)24-13-17-8-4-2-5-9-17/h2-11,16H,12-15H2,1H3,(H,24,27)
• InChI Key: PPLFMMHOSDTEFR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C23H23N3O2S2
• Molecular Weight: 437.6 g/mol

Description

N-benzyl-2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H23N3O2S2 and its molecular weight is 437.58. The purity is usually 95%.
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Scientific Research Applications

Dual Inhibition of Thymidylate Synthase and Dihydrofolate Reductase

Compounds with structures closely related to N-benzyl-2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide have been synthesized and evaluated for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for DNA synthesis and repair, making them important targets for anticancer and antimicrobial therapies. For example, a study by Gangjee et al. (2008) on classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates demonstrated potent dual inhibitory activities against human TS and DHFR, indicating the high therapeutic potential of these compounds for cancer treatment (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antitumor Activity

The structural framework of these compounds lends itself to modifications that can enhance antitumor activity. Various derivatives have been designed to target different tumor cell lines effectively. For instance, the design and synthesis of classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines by Gangjee et al. (2007) have shown significant antitumor activities, highlighting the versatility of this scaffold in developing potent antitumor agents (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).

Antimicrobial Properties

Additionally, these compounds have been investigated for their antimicrobial properties. The ability to inhibit key enzymes in pathogenic organisms makes them candidates for developing new antimicrobial agents. The synthesis and evaluation of novel thiopyrimidine-glucuronide compounds with promising biological activities, as explored by Wanare (2022), provide insights into the potential of these compounds in addressing antimicrobial resistance (Wanare, 2022).